molecular formula C7H4Cl2N2O B1392705 3,5-Dichloro-2-methoxyisonicotinonitrile CAS No. 1221791-88-3

3,5-Dichloro-2-methoxyisonicotinonitrile

Cat. No. B1392705
M. Wt: 203.02 g/mol
InChI Key: DNMJPGZYWAKIGK-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular formula of 3,5-Dichloro-2-methoxyisonicotinonitrile is C7H4Cl2N2O . The average mass is 203.025 Da .


Physical And Chemical Properties Analysis

The melting point of 3,5-Dichloro-2-methoxyisonicotinonitrile is 91 - 92°C .

Scientific Research Applications

Synthesis and Chemical Applications

3,5-Dichloro-2-methoxyisonicotinonitrile has been explored in various chemical synthesis processes. For instance, it has been used in the synthesis of dichloroisoeverninic acid, a food additive and a constituent of orthosomycin antibiotics like avilamycin, curamycin, and everninomycin (Dornhagen & Scharf, 1985). Additionally, its transformation into amides by Rhodococcus species, as part of the biotransformation of benzonitrile herbicides, highlights its role in environmental biotechnology (Veselá et al., 2012).

Medical and Pharmacological Research

The compound's derivatives have been studied for their potential medical applications. For example, 3,5-dichloroaniline, a related compound, has been investigated for its capacity to induce methemoglobin formation, which is crucial in understanding its toxicological profile (Valentovic et al., 1997).

Materials Science and Engineering

In materials science, 3,5-dichloro-2-methoxyisonicotinonitrile and its derivatives have found applications too. For instance, they have been used in the synthesis of new 3,3′-Dichloro-5,5′-bipyrazoles and related nickel complexes, which are relevant in the field of polymer chemistry and materials engineering (Murakami & Yamamoto, 1999).

Analytical Chemistry

The compound has also been utilized in developing analytical chemistry methods, such as in the enzymatic uric acid assay where it is part of a chromogenic system for measuring hydrogen peroxide (Fossati & Prencipe, 2010).

Environmental Science

In environmental science, its derivatives have been studied for their role in corrosion control and bioremediation. For example, research on the corrosion control of mild steel using derivatives of 3,5-dichloro-2-methoxyisonicotinonitrile in hydrochloric acid medium demonstrates its potential use in corrosion prevention (Bentiss et al., 2009). Additionally, its role in the sequential reductive dehalogenation of chloroanilines by microorganisms offers insights into bioremediation techniques for environmental clean-up (Kuhn & Suflita, 1989).

Safety And Hazards

The safety data sheet for 3,5-Dichloro-2-methoxyisonicotinonitrile indicates that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center or doctor if you feel unwell .

properties

IUPAC Name

3,5-dichloro-2-methoxypyridine-4-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4Cl2N2O/c1-12-7-6(9)4(2-10)5(8)3-11-7/h3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DNMJPGZYWAKIGK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NC=C(C(=C1Cl)C#N)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4Cl2N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20678881
Record name 3,5-Dichloro-2-methoxypyridine-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20678881
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

203.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-Dichloro-2-methoxyisonicotinonitrile

CAS RN

1221791-88-3
Record name 3,5-Dichloro-2-methoxypyridine-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20678881
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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